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Compound of Interest

Compound Name: (Bromomethyl)cyclobutane

Cat. No.: B093029 Get Quote

(Bromomethyl)cyclobutane is a key building block in organic synthesis, particularly valued in

the pharmaceutical industry for its role in the creation of complex molecules. Its unique

cyclobutyl moiety offers a desirable structural motif in medicinal chemistry, contributing to the

development of novel therapeutics. This technical guide provides an in-depth overview of the

chemical and physical properties of (bromomethyl)cyclobutane, detailed experimental

protocols, and its significant applications in drug development.

Core Chemical Properties
(Bromomethyl)cyclobutane is a colorless to light yellow liquid. A comprehensive summary of

its key physical and chemical properties is provided in the tables below.

Physical Properties
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Property Value Source(s)

CAS Number 17247-58-4 [1][2]

Molecular Formula C₅H₉Br [1][2]

Molecular Weight 149.03 g/mol [3]

Appearance Colorless to light yellow liquid [4]

Boiling Point 123-124 °C (lit.) [3][5]

Density 1.326 g/mL at 25 °C (lit.) [3][5]

Refractive Index n20/D 1.48 (lit.) [3][5]

Flash Point 41 °C (105.8 °F) - closed cup [3]

Melting Point Not available [6]

Spectroscopic Data
While specific spectra for (bromomethyl)cyclobutane are not readily available in public

databases, typical spectral characteristics can be inferred from related structures.

Spectroscopy Expected Features

¹H NMR

Signals corresponding to the cyclobutyl ring

protons and the bromomethyl protons. The

CH₂Br protons would likely appear as a doublet.

¹³C NMR

Resonances for the carbon atoms of the

cyclobutyl ring and the bromomethyl carbon.

The carbon attached to the bromine would be

shifted downfield.

FT-IR

Characteristic C-H stretching and bending

vibrations for the cyclobutane ring, and a

prominent C-Br stretching band.

Reactivity and Stability
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(Bromomethyl)cyclobutane is a reactive compound, primarily due to the presence of the

bromo-methyl group, which is a good leaving group in nucleophilic substitution reactions. It is

known to react with various nucleophiles, making it a versatile reagent for introducing the

cyclobutylmethyl group into molecules.[7]

The compound is a flammable liquid and should be stored in a cool, well-ventilated area away

from sources of ignition.[8][9] It is generally stable under normal storage conditions but is

incompatible with strong oxidizing agents and strong bases.[8]

Experimental Protocols
Synthesis of (Bromomethyl)cyclobutane
A common method for the synthesis of (bromomethyl)cyclobutane involves the bromination

of cyclobutylmethanol. A representative experimental protocol is as follows:

Materials:

Cyclobutylmethanol

Triphenylphosphite

Bromine

N,N-Dimethylformamide (DMF)

Nitrogen gas

Procedure:

In a clean, dry reactor equipped with a stirrer and under a nitrogen atmosphere, charge N,N-

dimethylformamide (DMF).

Add triphenylphosphite to the reactor.

Introduce bromine while maintaining the temperature below 12°C.

Adjust the reactor temperature to -12°C.
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Slowly add cyclobutylmethanol, ensuring the temperature does not exceed -5°C.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature.

The final product is obtained after distillation and washing.

A yield of approximately 78% with a purity of over 98% can be expected.

Reactants

Conditions

ProductCyclobutylmethanol

Bromination

Triphenylphosphite

Bromine

DMF

-12°C to RT

Nitrogen

(Bromomethyl)cyclobutane
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Synthesis of (Bromomethyl)cyclobutane.

Purification
Purification of (bromomethyl)cyclobutane is typically achieved through distillation. The crude

product obtained from the synthesis is washed, and then subjected to fractional distillation to

yield the pure compound.

Analysis by Gas Chromatography (GC)
The purity of (bromomethyl)cyclobutane is commonly determined by gas chromatography.

Typical GC Parameters:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent).

Injector Temperature: 250 °C

Detector (FID) Temperature: 280 °C

Oven Program: Start at a suitable initial temperature (e.g., 60 °C), hold for a few minutes,

then ramp up to a final temperature (e.g., 200 °C).

Carrier Gas: Helium or Nitrogen.

The retention time of (bromomethyl)cyclobutane will be specific to the column and conditions

used. The percentage purity is calculated from the peak area of the product relative to the total

area of all peaks in the chromatogram.

Applications in Drug Development
(Bromomethyl)cyclobutane is a crucial intermediate in the synthesis of several

pharmaceutical compounds. Its cyclobutylmethyl moiety is a key structural feature in various

active pharmaceutical ingredients (APIs).

Synthesis of Butorphanol
Butorphanol is a morphinan-type synthetic opioid analgesic. The synthesis involves the

alkylation of a nor-morphinan precursor with (bromomethyl)cyclobutane to introduce the N-
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cyclobutylmethyl group, which is essential for its pharmacological activity.[5]

Reactants

Conditions

ProductNoroxymorphone

N-Alkylation

(Bromomethyl)cyclobutane

Base

Solvent

Butorphanol
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Synthesis of Butorphanol.

Synthesis of Nalbuphine
Nalbuphine is another opioid agonist-antagonist analgesic. Similar to butorphanol, the

synthesis of nalbuphine involves the introduction of a cyclobutylmethyl group onto the nitrogen

atom of a precursor molecule, noroxymorphone, using (bromomethyl)cyclobutane.[10][11]

[12]

The incorporation of the cyclobutylmethyl group in these and other drug candidates highlights

the importance of (bromomethyl)cyclobutane as a versatile building block in medicinal

chemistry, enabling the synthesis of compounds with unique pharmacological profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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